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Compound of Interest

Compound Name: (S,S)-CPI-1612

Cat. No.: B15585798 Get Quote

Technical Support Center: (S,S)-CPI-1612
This guide provides researchers, scientists, and drug development professionals with essential

information regarding the solubility and stability of (S,S)-CPI-1612 in Dimethyl Sulfoxide

(DMSO). It includes frequently asked questions, troubleshooting guides, and detailed

experimental protocols to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of (S,S)-CPI-1612 in DMSO?

A1: The solubility of (S,S)-CPI-1612 in DMSO can vary between suppliers but is generally high.

It is crucial to use fresh, anhydrous DMSO as the solvent is hygroscopic, and absorbed

moisture can significantly reduce the compound's solubility.[1][2]

Q2: What are the recommended storage conditions for (S,S)-CPI-1612 stock solutions in

DMSO?

A2: To ensure stability, stock solutions should be aliquoted to avoid repeated freeze-thaw

cycles.[1] Recommended storage temperatures and durations are outlined in the data table

below.

Q3: What is the mechanism of action for (S,S)-CPI-1612?
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A3: (S,S)-CPI-1612 is a highly potent and orally active inhibitor of the histone acetyltransferase

(HAT) domains of EP300 and its homolog CBP.[1][2][3] By inhibiting these enzymes, CPI-1612

prevents the acetylation of histone residues (such as H3K18Ac and H3K27Ac) and other non-

histone proteins, which plays a critical role in regulating gene transcription.[3][4] This inhibition

of EP300/CBP activity is linked to its anticancer effects.[2][5]

Quantitative Data Summary
The following tables summarize key quantitative data for (S,S)-CPI-1612 regarding its solubility

and stability in DMSO.

Table 1: Solubility of (S,S)-CPI-1612 in DMSO

Supplier
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Notes

Selleck Chemicals 90 mg/mL 199.76 mM

Use fresh DMSO;

moisture reduces

solubility.[1]

MedchemExpress 230 mg/mL 510.51 mM

Ultrasonic assistance

needed; hygroscopic

DMSO impacts

solubility.[2][6]

Molecular Weight of (S,S)-CPI-1612: 450.54 g/mol [1]

Table 2: Recommended Storage and Stability of (S,S)-CPI-1612 DMSO Stock Solutions

Storage Temperature Recommended Duration Source(s)

-20°C 1 month [1][2]

-80°C 6 months to 1 year [1][2]
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This section addresses common issues encountered when working with (S,S)-CPI-1612 in

DMSO.

Q4: My (S,S)-CPI-1612 is not fully dissolving in DMSO or is precipitating out of solution. What

should I do?

A4: This is a common issue that can often be resolved by following these steps:

Verify DMSO Quality: Ensure you are using anhydrous, high-purity DMSO (≥99.9%).[7]

DMSO readily absorbs water from the atmosphere, which can drastically lower the solubility

of many compounds, including CPI-1612.[1][2] Use a fresh, unopened bottle or a properly

stored aliquot of anhydrous DMSO.

Use Mechanical Assistance: Gentle warming in a water bath or sonication can help dissolve

the compound.[2][6]

Check Concentration: Confirm that you are not attempting to prepare a solution that exceeds

the highest reported solubility limits (see Table 1).

Consider Isomers: Note that the (R,R) isomer of CPI-1612 has a different solubility profile

(130 mg/mL in DMSO).[8] Ensure you are working with the correct (S,S) stereoisomer.
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Troubleshooting Workflow for (S,S)-CPI-1612 Solubility

Compound Precipitation or
Incomplete Dissolution

Is the DMSO
anhydrous and fresh?

Use fresh, anhydrous DMSO
from a sealed container.

No

Is the target concentration
below 200 mg/mL?

Yes

Apply gentle warming or sonication
to aid dissolution.

Yes

Re-evaluate required concentration.
Prepare a more dilute stock.

No

Confirm you are using the
(S,S) stereoisomer.

Problem Resolved
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Workflow for DMSO Stability Assessment

Preparation

Analysis

Data Interpretation

Prepare 10 mM Stock
in Anhydrous DMSO

Aliquot into Vials
(1 per time point/condition)

Analyze T=0 Sample
(Baseline)

Store Vials at Designated
Temperatures (RT, 4°C, -20°C)

Analyze Samples at
Time Points (Tx)

Calculate % Compound Remaining
(Tx / T0) * 100

Plot % Remaining vs. Time
to Determine Degradation Profile
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Mechanism of Action of (S,S)-CPI-1612

(S,S)-CPI-1612
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Acetylated Histones
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 Acetylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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